Less sensitive oxygen-rich organic peroxides containing geminal hydroperoxy groups†

Chemical Communications Pub Date: 2015-07-20 DOI: 10.1039/C5CC05015D

Abstract

A series of oxygen-rich organic peroxide compounds each containing two bis(hydroperoxy)methylene groups is described. Energetic testing shows that these compounds are much less sensitive toward impact and friction than existing classes of organic peroxides. The compounds are highly energetic, which may lead to practical peroxide-based explosives.

Graphical abstract: Less sensitive oxygen-rich organic peroxides containing geminal hydroperoxy groups
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